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Compound of Interest

Compound Name: 3-Ethylaniline

Cat. No.: B1664132

An In-depth Technical Guide to 3-Ethylaniline for Researchers and Drug Development
Professionals

Introduction

3-Ethylaniline, with the CAS Number 587-02-0, is an aromatic amine that serves as a
significant building block in organic synthesis.[1][2] Its molecular structure, featuring an ethyl
group and an amino group attached to a benzene ring at the meta position, provides a versatile
scaffold for the development of a wide range of chemical entities.[1][3] This guide offers a
comprehensive overview of 3-Ethylaniline, focusing on its chemical properties, synthesis, and
applications, particularly within the pharmaceutical and drug development sectors. For
professionals in these fields, 3-Ethylaniline is a key intermediate in the synthesis of novel
therapeutic agents, including potential antimicrobial and anticancer drugs.[3][4]

The compound is a colorless to pale yellow or brownish liquid, slightly soluble in water but
soluble in many organic solvents.[1][5] Its reactivity is characteristic of an aromatic amine,
making it a valuable precursor for creating diverse molecular architectures.[3]

Molecular Structure and Identification

» IUPAC Name: 3-ethylaniline[2]

e CAS Number: 587-02-0[6]
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Molecular Formula: CsH11N[6]

Molecular Weight: 121.18 g/mol [6]

SMILES: CCC1=CC(=CC=C1)N[2][5]

InChl Key: AMKPQMFZCBTTAT-UHFFFAOY SA-N[5]

Physicochemical and Safety Data

The following table summarizes the key quantitative data for 3-Ethylaniline, compiled for easy

reference and comparison.

Property Value

Physical Properties

Melting Point -8 °C[7]

Boiling Point 212 °C[7]

Density 0.975 g/mL at 25 °CJ[7]

Refractive Index (n20/D) 1.555[7]

pKa 4.70[5][7]

Appearance Colorless to light orange/yellow clear liquid[5]

Safety and Handling

Flash Point

85 °C (185 °F) - closed cup[7]

Storage Temperature

Room temperature, in a dark place under inert

atmosphere[5][7]

Hazard Classifications

Acute Toxicity (Oral, Dermal, Inhalation), Skin
Irritant, Eye Irritant, Combustible Liquid[8][9]

Synthesis of 3-Ethylaniline

© 2025 BenchChem. All rights reserved.

2/4 Tech Support


https://www.scbt.com/p/3-ethylaniline-587-02-0
https://www.scbt.com/p/3-ethylaniline-587-02-0
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylaniline
https://www.guidechem.com/encyclopedia/3-ethylaniline-dic5341.html
https://www.guidechem.com/encyclopedia/3-ethylaniline-dic5341.html
https://www.benchchem.com/product/b1664132?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5670949.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5670949.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5670949.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5670949.htm
https://www.guidechem.com/encyclopedia/3-ethylaniline-dic5341.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5670949.htm
https://www.guidechem.com/encyclopedia/3-ethylaniline-dic5341.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5670949.htm
https://www.guidechem.com/encyclopedia/3-ethylaniline-dic5341.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5670949.htm
https://www.fishersci.com/store/msds?partNumber=AC174550500&productDescription=3-ETHYLANILINE%2C+98%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR953182_msds.pdf
https://www.benchchem.com/product/b1664132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of 3-Ethylaniline from benzene is a multi-step process that requires careful
control of regiochemistry. A common and effective route involves the following sequence of
reactions: Friedel-Crafts acylation, nitration, and subsequent reduction of both the nitro and
keto groups.[10][11] This pathway is necessary because the amino group is a strong activator
and ortho-, para-director, which would not yield the desired meta-substituted product if
introduced early. Furthermore, the amino group reacts with Lewis acids, preventing direct
Friedel-Crafts reactions on aniline.[11]

3. Catalytic Hydrogenation (e.g., Hz / Pd/C)

1. CH3COCI/ AlCIs 2. conc. HNOs / conc. H2SOa
Friedel-Crafts Acylation Acetophenone Nitration

3-Nitroacetophenone 3-Ethylaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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